
Perfluorooctanesulfonamide (PFOSA): A
Comprehensive Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: perfluorooctanesulfonamide

Cat. No.: B106127 Get Quote

CAS Number: 754-91-6

An in-depth guide for researchers, scientists, and drug development professionals on the

chemical properties, synthesis, analytical methodologies, biological interactions, and

toxicological profile of Perfluorooctanesulfonamide (PFOSA).

Introduction
Perfluorooctanesulfonamide (PFOSA), a synthetic organofluorine compound, is a member of

the broad class of per- and polyfluoroalkyl substances (PFAS).[1] Historically, it was a key

component in 3M's Scotchgard formulation and was utilized for its grease and water-repellent

properties in various consumer products, including food packaging.[1] PFOSA is recognized as

a persistent organic pollutant and serves as a metabolic precursor to the more widely known

perfluorooctane sulfonate (PFOS).[1] Its persistence in the environment and detection in

biological systems, including human serum, have raised significant health and environmental

concerns.[1] This technical guide provides a detailed overview of PFOSA, focusing on its

chemical characteristics, synthesis, analytical detection, biological effects, and toxicological

data to support research and development activities.

Chemical and Physical Properties
PFOSA is characterized by a fully fluorinated eight-carbon chain attached to a sulfonamide

functional group.[1] This structure imparts both hydrophobic and lipophobic properties,

contributing to its environmental persistence.
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Property Value Reference

CAS Number 754-91-6 [2][3][4][5]

Molecular Formula C₈H₂F₁₇NO₂S [2][3][4]

Molecular Weight 499.1 g/mol [2]

IUPAC Name

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,

8-Heptadecafluorooctane-1-

sulfonamide

[1]

Synonyms

FOSA, PFOSA,

Perfluorooctylsulfonamide,

Deethylsulfluramid

[1][2]

Purity ≥85% [2][3]

Solubility
DMF: 10 mg/ml, DMSO: 10

mg/ml, Ethanol: 10 mg/ml
[2]

Synthesis of Perfluorooctanesulfonamide
The synthesis of PFOSA can be achieved through several chemical pathways. The primary

industrial method has been through the reaction of perfluorooctanesulfonyl fluoride (POSF).

Synthesis via Nucleophilic Substitution with Ammonia
A common laboratory and industrial synthesis involves the nucleophilic substitution of

perfluorooctanesulfonyl fluoride (POSF) with ammonia.[1][6]

Perfluorooctanesulfonyl Fluoride (POSF)
C₈F₁₇SO₂F

Perfluorooctanesulfonamide (PFOSA)
C₈F₁₇SO₂NH₂

Nucleophilic Substitution

Ammonia
NH₃
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Synthesis of PFOSA via Nucleophilic Substitution.

Two-Step Synthesis via an Azide Intermediate
An alternative laboratory synthesis avoids the direct use of ammonia and proceeds through a

two-step reaction involving an azide intermediate followed by reduction.[1][6]

Experimental Protocol:

Azide Formation: Perfluorooctanesulfonyl fluoride is reacted with an aqueous solution of

sodium azide at room temperature to yield perfluorooctanesulfonyl azide.[6]

Reduction: The resulting azide is subsequently treated with zinc and aqueous hydrochloric

acid to produce perfluorooctanesulfonamide.[6]

Perfluorooctanesulfonyl Fluoride
(POSF) Perfluorooctanesulfonyl Azide+ NaN₃

Sodium Azide
(aq)

Perfluorooctanesulfonamide
(PFOSA)

+ Zn/HCl

Zinc / Hydrochloric Acid
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Two-step synthesis of PFOSA via an azide intermediate.

Analytical Methodology
The detection and quantification of PFOSA in various matrices, such as environmental and

biological samples, typically involve sophisticated analytical techniques.

Sample Preparation
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Proper sample preparation is critical to avoid contamination and ensure accurate quantification.

For aqueous samples, polypropylene or high-density polyethylene (HDPE) containers are

recommended, as PFAS can adhere to glass surfaces.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and

sensitive method for the analysis of PFOSA.[9][10]

Experimental Protocol:

Solid Phase Extraction (SPE): Water samples are often pre-concentrated using solid-phase

extraction to isolate and enrich the analytes.[9]

Chromatographic Separation: The extracted sample is injected into a liquid chromatograph,

where PFOSA and its isomers are separated on a C18 or other suitable column.

Mass Spectrometric Detection: The separated compounds are then introduced into a tandem

mass spectrometer. Quantification is typically performed using selected reaction monitoring

(SRM), which provides high selectivity and sensitivity.[10] The molecular anion m/z 498 is

often used as the precursor ion for PFOSA.[10]

Environmental or
Biological Sample

Solid Phase Extraction
(SPE)

Extraction Liquid Chromatography
(LC)

Separation Tandem Mass Spectrometry
(MS/MS)

Detection Quantification of
PFOSA Isomers

Click to download full resolution via product page

Analytical workflow for PFOSA determination by LC-MS/MS.

Parameter Value Reference

Method Detection Limit (Blood) 0.1-1 pg/g ww [10]

Precursor Ion (m/z) 498 [10]

Metabolism and Biological Fate
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PFOSA is a known metabolic byproduct of N-alkylated perfluorooctanesulfonamides.[1] For

instance, N-ethyl perfluorooctanesulfonamidoethanol (N-EtFOSE) and N-methyl

perfluorooctanesulfonamidoethanol (N-MeFOSE) are metabolized to PFOSA.[1] Subsequently,

PFOSA can be further metabolized or degraded to form the highly persistent perfluorooctane

sulfonate (PFOS).[1]

Precursors

N-EtFOSE

Perfluorooctanesulfonamide
(PFOSA)

Metabolism

N-MeFOSE
Metabolism

Perfluorooctane Sulfonate
(PFOS)

Metabolism/Degradation

Click to download full resolution via product page

Metabolic pathway of PFOSA from its precursors to PFOS.

Toxicology and Biological Effects
PFOSA has been shown to exhibit significant toxicity in various biological systems. It is

considered a potent uncoupler of oxidative phosphorylation.[1]

In Vitro Toxicity
In a study using PC12 cells, PFOSA was identified as the most toxic among the perfluorinated

compounds tested.[1]

Cell Line Effect
Concentration
Range

Reference

PC12 Cytotoxicity 10 to 250 µM [1]

In Vivo Toxicity
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Studies in zebrafish larvae have demonstrated that PFOSA can induce hepatic macrophage

and neutrophil accumulation, as well as fibrosis.[2] Animal studies with related PFAS

compounds have shown a range of toxic effects, including on the liver, gastrointestinal tract,

and thyroid hormone levels.[11]

Organism Effect
Concentration
Range

Reference

Zebrafish Larvae Hepatotoxicity 0.1-100 µg/L [2]

Human Health Effects
While direct data on the reproductive and developmental effects of PFOSA in humans are

limited, studies on related PFAS have shown associations with altered immune and thyroid

function, liver disease, lipid and insulin dysregulation, and adverse reproductive and

developmental outcomes.[11][12] PFOSA has been detected in human serum samples, with

levels in the sub- to low-parts per billion range.[1]

Conclusion
Perfluorooctanesulfonamide (PFOSA) is a persistent and toxic compound that warrants

significant attention from the scientific and regulatory communities. Its role as a precursor to

PFOS, coupled with its own inherent toxicity, highlights the importance of understanding its

environmental fate, metabolic pathways, and biological effects. The detailed methodologies for

its synthesis and analysis provided in this guide are intended to support further research into

this environmentally relevant compound. Continued investigation into the long-term health

effects of PFOSA and other PFAS is crucial for the development of effective risk assessment

and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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